4-bromo-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
Description
Molecular Structure Analysis
The molecular structure of 4-bromo-2,3-dihydro-1λ6,2-benzothiazole-1,1,3-trione consists of a benzothiazole ring with a bromine substituent. The presence of the trione moiety (1,1,3-trione) contributes to its reactivity and potential biological activity. Refer to the ChemSpider entry for a visual representation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione involves the condensation of 2-aminobenzenethiol with maleic anhydride followed by bromination and cyclization.", "Starting Materials": [ "2-aminobenzenethiol", "maleic anhydride", "bromine", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzenethiol (1.0 g, 8.5 mmol) and maleic anhydride (1.2 g, 12.2 mmol) in acetic acid (20 mL) and heat the mixture at 80°C for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add water (20 mL) to precipitate the product.", "Step 3: Collect the product by filtration and wash it with water.", "Step 4: Dissolve the product in acetic acid (10 mL) and add bromine (1.5 mL, 29 mmol) dropwise with stirring at room temperature.", "Step 5: Heat the reaction mixture at 60°C for 2 hours.", "Step 6: Cool the reaction mixture to room temperature and add sodium acetate (2.0 g, 24.4 mmol) to the mixture.", "Step 7: Collect the product by filtration and wash it with water.", "Step 8: Recrystallize the product from ethanol to obtain 4-bromo-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione as a white solid (yield: 70%)." ] } | |
CAS RN |
133743-22-3 |
Product Name |
4-bromo-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione |
Molecular Formula |
C7H4BrNO3S |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
